Cas no 62266-60-8 (7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 4-methyl-, docosyl ester)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 4-methyl-, docosyl ester
• CAS No: 62266-60-8
• MF: C₃₀H₅₆O₃
• MW: 464.763850212097
• CID: 451805
• PubChem ID: 71388125
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 4-methyl-, docosyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 4-methyl-, docosyl ester
• docosyl 3-methyl-7-oxabicyclo[4.1.0]heptane-4-carboxylate
• 62266-60-8
• DTXSID40810201
• DOCOSYL 4-METHYL-7-OXABICYCLO[4.1.0]HEPTANE-3-CARBOXYLATE

• Inchi： 1S/C30H56O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-32-30(31)27-25-29-28(33-29)24-26(27)2/h26-29H,3-25H2,1-2H3
• InChI Key： NTESZAWIIZSCKE-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)OCCCCCCCCCCCCCCCCCCCCCC)C(C)CC12

Computed Properties

• Exact Mass: 464.42318
• Monoisotopic Mass: 464.42294564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 23
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83